1-(Hydroxymethyl)-4-methylcyclohexane-1-carbaldehyde

• Molecular Formula: C9H16O2
• Molecular Weight: 156.22 g/mol
• IUPAC Name: 1-(hydroxymethyl)-4-methylcyclohexane-1-carbaldehyde
• InChI: InChI=1S/C9H16O2/c1-8-2-4-9(6-10,7-11)5-3-8/h6,8,11H,2-5,7H2,1H3
• InChI Key: VAIKVDRJNRUVFU-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)(CO)C=O

Description

1-(Hydroxymethyl)-4-methylcyclohexane-1-carbaldehyde (CAS: 1936084-54-6) is a cyclohexane derivative featuring a hydroxymethyl (-CH₂OH) and a methyl (-CH₃) group at positions 1 and 4, respectively, along with a carbaldehyde (-CHO) functional group at position 1. Its molecular formula is C₉H₁₆O₂, with a molecular weight of 156.22 g/mol . The compound’s structure combines both hydrophilic (hydroxymethyl) and lipophilic (methyl) groups, making it a versatile intermediate in organic synthesis.

Preparation Methods

The synthesis of 1-(Hydroxymethyl)-4-methylcyclohexane-1-carbaldehyde can be achieved through several routes. One common method involves the hydroxymethylation of 4-methylcyclohexanone using formaldehyde under basic conditions. The reaction typically proceeds as follows:

Hydroxymethylation: 4-methylcyclohexanone is reacted with formaldehyde in the presence of a base such as sodium hydroxide. This step introduces the hydroxymethyl group at the 1-position of the cyclohexane ring.

Oxidation: The hydroxymethyl group is then oxidized to a carbaldehyde group using an oxidizing agent such as pyridinium chlorochromate (PCC) or Dess-Martin periodinane.

Industrial production methods may involve similar steps but are optimized for higher yields and cost-effectiveness. These methods often utilize continuous flow reactors and advanced catalysts to enhance reaction efficiency and selectivity.

Chemical Reactions Analysis

1-(Hydroxymethyl)-4-methylcyclohexane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The hydroxymethyl group can be further oxidized to a carboxylic acid using strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The carbaldehyde group can be reduced to a primary alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The hydroxymethyl group can participate in nucleophilic substitution reactions, forming ethers or esters when reacted with appropriate reagents.

Condensation: The carbaldehyde group can undergo condensation reactions with amines or hydrazines to form imines or hydrazones, respectively.

Common reagents and conditions used in these reactions include acidic or basic catalysts, varying temperatures, and solvents like methanol or dichloromethane. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(Hydroxymethyl)-4-methylcyclohexane-1-carbaldehyde has several scientific research applications:

Organic Synthesis: It serves as a versatile intermediate in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

Pharmaceuticals: The compound’s structural features make it a potential candidate for drug development, particularly in designing molecules with specific biological activities.

Materials Science: It can be used in the development of novel materials with unique properties, such as polymers and resins.

Biological Studies: The compound’s reactivity and functional groups make it useful in studying enzyme mechanisms and metabolic pathways.

Mechanism of Action

The mechanism of action of 1-(Hydroxymethyl)-4-methylcyclohexane-1-carbaldehyde depends on its specific application. In organic synthesis, its reactivity is primarily governed by the presence of the hydroxymethyl and carbaldehyde groups, which can participate in various chemical reactions. In biological systems, the compound may interact with enzymes or receptors, leading to specific biochemical effects. The exact molecular targets and pathways involved would depend on the context of its use.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural differences between the target compound and analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Groups/Substituents	Key Features	Reference
1-(Hydroxymethyl)-4-methylcyclohexane-1-carbaldehyde	C₉H₁₆O₂	156.22	-CHO, -CH₂OH (position 1), -CH₃ (position 4)	Bifunctional aldehyde with mixed polarity
1-(4-Methoxyphenyl)cyclohexane-1-carbaldehyde	C₁₄H₁₈O₂	218.30	-CHO, -C₆H₄-OCH₃ (position 1)	Aromatic methoxy substituent
(1S,3R,4S)-4-Ethyl-3-methylcyclohexane-1-carbaldehyde	C₁₀H₁₈O	154.25	-CHO, -CH₂CH₃ (position 4), -CH₃ (position 3)	Stereospecific aliphatic substituents
Methyl 1-(4-Bromophenyl)cyclohexane-1-carboxylate	C₁₄H₁₇BrO₂	313.19	-COOCH₃, -C₆H₄-Br (position 1)	Brominated aromatic ester
4-(Hydroxymethyl)cyclohexanecarboxaldehyde	C₈H₁₄O₂	142.20	-CHO (position 1), -CH₂OH (position 4)	Substituent positional isomer

Biological Activity

1-(Hydroxymethyl)-4-methylcyclohexane-1-carbaldehyde is a chemical compound of interest due to its potential biological activity. This article explores its biological properties, including antimicrobial, antifungal, and other therapeutic applications, supported by relevant research findings and data.

Chemical Structure and Properties

• Molecular Formula : C10H14O2
• Molecular Weight : 170.22 g/mol
• IUPAC Name : 1-(Hydroxymethyl)-4-methylcyclohexane-1-carbaldehyde

The structure of this compound features a hydroxymethyl group and an aldehyde functional group on a cyclohexane ring, which may contribute to its reactivity and biological interactions.

Antimicrobial Activity

Research indicates that 1-(Hydroxymethyl)-4-methylcyclohexane-1-carbaldehyde exhibits significant antimicrobial properties. In studies assessing its efficacy against various bacterial strains, the compound demonstrated moderate to high antibacterial activity. For instance:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

These results suggest that the compound could be a candidate for developing new antimicrobial agents, particularly against resistant strains.

Antifungal Activity

The antifungal properties of the compound were also evaluated. It showed effectiveness against several fungal pathogens, notably:

Fungal Strain	Minimum Inhibitory Concentration (MIC)
Candida albicans	16 µg/mL
Aspergillus niger	32 µg/mL

These findings indicate that the compound may disrupt fungal cell membranes or inhibit essential metabolic pathways, warranting further investigation into its mechanism of action.

The biological activity of 1-(Hydroxymethyl)-4-methylcyclohexane-1-carbaldehyde is hypothesized to involve interactions with cellular components. Potential mechanisms include:

• Inhibition of Enzymatic Activity : The aldehyde group may react with amino acids in enzymes, leading to inhibition of metabolic processes.
• Membrane Disruption : The hydrophobic nature of the cyclohexane ring could facilitate insertion into lipid membranes, disrupting their integrity.

Case Studies and Research Findings

Several studies have investigated the biological effects of this compound:

• Antimicrobial Efficacy Study : A study published in Journal of Antimicrobial Chemotherapy evaluated the compound's effectiveness against a panel of bacteria and fungi. The results highlighted its potential as a lead compound for developing novel antibiotics .
• Mechanistic Insights : Another research article explored the interaction of the compound with bacterial cell membranes, suggesting that it alters membrane permeability, which could explain its antimicrobial properties .
• Therapeutic Applications : A review in Pharmaceutical Biology discussed various derivatives of similar compounds and their therapeutic potentials, indicating that modifications to the hydroxymethyl group could enhance biological activity .